Cas no 886493-78-3 (N-[7-(4-chlorobenzoyl)-2,3-dihydro-1,4-benzodioxin-6-yl]acetamide)

• Product Name: N-[7-(4-chlorobenzoyl)-2,3-dihydro-1,4-benzodioxin-6-yl]acetamide
• CAS No: 886493-78-3
• MF: C₁₇H₁₄ClNO₄
• MW: 331.750363826752
• CID: 5235423
• Update Time: 2025-05-23

N-[7-(4-chlorobenzoyl)-2,3-dihydro-1,4-benzodioxin-6-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[7-(4-chlorobenzoyl)-2,3-dihydro-1,4-benzodioxin-6-yl]acetamide
• N-(7-(4-Chlorobenzoyl)-2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• Inchi： 1S/C17H14ClNO4/c1-10(20)19-14-9-16-15(22-6-7-23-16)8-13(14)17(21)11-2-4-12(18)5-3-11/h2-5,8-9H,6-7H2,1H3,(H,19,20)
• InChI Key： NXRINTMIXLJKDS-UHFFFAOYSA-N
• SMILES： C(NC1=C(C(=O)C2=CC=C(Cl)C=C2)C=C2OCCOC2=C1)(=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-[7-(4-chlorobenzoyl)-2,3-dihydro-1,4-benzodioxin-6-yl]acetamide

N-[7-(4-Chlorobenzoyl)-2,3-Dihydro-1,4-Benzodioxin-6-yl]Acetamide: A Comprehensive Overview

N-[7-(4-Chlorobenzoyl)-2,3-Dihydro-1,4-Benzodioxin-6-yl]Acetamide (CAS No. 886493-78-3) is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of acetamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule features a benzodioxin ring system substituted with a 4-chlorobenzoyl group and an acetamide moiety, making it a versatile building block for further chemical modifications.

The synthesis of N-[7-(4-Chlorobenzoyl)-2,3-Dihydro-1,4-Benzodioxin-6-yl]Acetamide involves multi-step organic reactions, including Friedel-Crafts acylation and nucleophilic substitution. The benzodioxin core is particularly valuable due to its stability and ability to undergo various functional group transformations. Recent studies have explored the use of this compound in drug design, where its structural flexibility allows for the incorporation of bioactive substituents that target specific cellular pathways.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Researchers have reported that derivatives of N-[7-(4-Chlorobenzoyl)-2,3-Dihydro-1,4-Benzodioxin-6-yl]Acetamide exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that the compound could serve as a lead molecule in the development of novel therapeutic agents for chronic inflammatory diseases.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in agrochemicals. The benzodioxin moiety is known to enhance the stability and bioavailability of pesticides and herbicides. Recent studies have demonstrated that derivatives of N-[7-(4-Chlorobenzoyl)-2,3-Dihydro-1,4-Benzodioxin-6-yl]Acetamide exhibit selective toxicity against agricultural pests while minimizing adverse effects on non-target organisms.

The structural uniqueness of N-[7-(4-Chlorobenzoyl)-2,3-Dihydro-1,4-Benzodioxin-6-yl]Acetamide also makes it an attractive candidate for materials science applications. Its rigid aromatic framework and functionalizable groups make it suitable for use in the synthesis of advanced materials such as organic semiconductors and high-performance polymers. Researchers have explored its potential as a building block for self-assembling monolayers and nanomaterials.

From a synthetic chemistry perspective, the compound serves as an excellent example of how strategic functional group transformations can lead to molecules with diverse applications. The presence of both electron-withdrawing (chlorine) and electron-donating (acetamide) groups allows for fine-tuning of electronic properties, making it a valuable tool in medicinal chemistry.

In conclusion, N-[7-(4-Chlorobenzoyl)-2,3-Dihydro-1,4-Benzodioxin-6-yl]Acetamide (CAS No. 886493-78-3) is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advances in synthetic methodologies and application studies, positions it as a key player in the development of innovative solutions in pharmaceuticals, agrochemicals, and materials science.